Cas no 2005953-30-8 (3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2005953-30-8
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6546827
• PubChem ID: 165664912
• Update Time: 2025-06-08

3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1838505
• 2005953-30-8

• Inchi： 1S/C15H18O2/c1-15(2)12(13(15)14(16)17)11-5-3-4-10(8-11)9-6-7-9/h3-5,8-9,12-13H,6-7H2,1-2H3,(H,16,17)
• InChI Key： BPHRWFGLCANVOR-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=C(C=2)C2CC2)C1(C)C)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(3-Cyclopropylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid (CAS No. 2005953-30-8)

3-(3-Cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2005953-30-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

The chemical structure of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is defined by its cyclopropyl and cyclopropane moieties, which confer unique physical and chemical properties. The cyclopropyl group is known for its strain energy and reactivity, while the cyclopropane ring provides additional stability and rigidity to the molecule. These structural elements contribute to the compound's potential as a scaffold for drug design.

In terms of physical properties, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 150°C. It is insoluble in water but shows good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols and formulations in pharmaceutical research.

Recent studies have explored the biological activities of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound exhibits significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also shown promise in neurodegenerative disease models. Research conducted on animal models has indicated that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been another focus of recent studies. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good bioavailability. Additionally, it has a moderate half-life, which may facilitate once-daily dosing regimens in clinical settings.

In the context of drug development, the synthetic accessibility of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is an important consideration. The compound can be synthesized through a series of well-established organic reactions, including Grignard addition and esterification steps. This synthetic route ensures that the compound can be produced on a large scale with high purity and yield, making it a viable candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Early phase I trials have shown promising results in terms of safety profiles, with no serious adverse events reported at therapeutic doses. Phase II trials are planned to evaluate its effectiveness in specific patient populations suffering from inflammatory and neurodegenerative conditions.

In conclusion, 3-(3-cyclopropylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2005953-30-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable physical properties, and promising pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound may play a significant role in advancing treatments for various diseases.